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molecular formula C14H12O4 B176911 4-(2-Methoxyphenoxy)benzoic acid CAS No. 103203-54-9

4-(2-Methoxyphenoxy)benzoic acid

Cat. No. B176911
CAS RN: 103203-54-9
M. Wt: 244.24 g/mol
InChI Key: UYBHUZLSTOFTOG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07687491B2

Procedure details

The title compound (1.6 g) was synthesized in a yield of 89% as a yellowish white crystalline solid by conducting the similar reaction to that mentioned in Example 10 (10e) using 4-fluorobenzaldehyde (1.2 g, 10 mmol), 2-methoxyphenol (1.7 g, 14 mmol), potassium carbonate (3.5 g, 25 mmol), 2-methyl-2-butene (3.9 ml, 37 mmol), potassium dihydrogenphosphate (2.5 g, 19 mmol) and sodium hypochlorite (2.0 g, 22 mmol).
[Compound]
Name
Example 10 ( 10e )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
4-fluorobenzaldehyde
Quantity
1.2 g
Type
reactant
Reaction Step Two
Name
2-methoxyphenol
Quantity
1.7 g
Type
reactant
Reaction Step Three
Name
potassium carbonate
Quantity
3.5 g
Type
reactant
Reaction Step Four
Name
2-methyl-2-butene
Quantity
3.9 mL
Type
reactant
Reaction Step Five
Name
potassium dihydrogenphosphate
Quantity
2.5 g
Type
reactant
Reaction Step Six
Name
sodium hypochlorite
Quantity
2 g
Type
reactant
Reaction Step Seven
Name
title compound
Yield
89%

Identifiers

REACTION_CXSMILES
F[C:2]1[CH:9]=[CH:8][C:5]([CH:6]=[O:7])=[CH:4][CH:3]=1.[CH3:10][O:11][C:12]1[CH:17]=[CH:16][CH:15]=[CH:14][C:13]=1[OH:18].C(=O)([O-])[O-:20].[K+].[K+].CC(=CC)C.P([O-])(O)(O)=O.[K+].Cl[O-].[Na+]>>[CH3:10][O:11][C:12]1[CH:17]=[CH:16][CH:15]=[CH:14][C:13]=1[O:18][C:2]1[CH:9]=[CH:8][C:5]([C:6]([OH:20])=[O:7])=[CH:4][CH:3]=1 |f:2.3.4,6.7,8.9|

Inputs

Step One
[Compound]
Name
Example 10 ( 10e )
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Two
Name
4-fluorobenzaldehyde
Quantity
1.2 g
Type
reactant
Smiles
FC1=CC=C(C=O)C=C1
Step Three
Name
2-methoxyphenol
Quantity
1.7 g
Type
reactant
Smiles
COC1=C(C=CC=C1)O
Step Four
Name
potassium carbonate
Quantity
3.5 g
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]
Step Five
Name
2-methyl-2-butene
Quantity
3.9 mL
Type
reactant
Smiles
CC(C)=CC
Step Six
Name
potassium dihydrogenphosphate
Quantity
2.5 g
Type
reactant
Smiles
P(=O)(O)(O)[O-].[K+]
Step Seven
Name
sodium hypochlorite
Quantity
2 g
Type
reactant
Smiles
Cl[O-].[Na+]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
the similar reaction to

Outcomes

Product
Name
title compound
Type
product
Smiles
COC1=C(OC2=CC=C(C(=O)O)C=C2)C=CC=C1
Measurements
Type Value Analysis
AMOUNT: MASS 1.6 g
YIELD: PERCENTYIELD 89%
YIELD: CALCULATEDPERCENTYIELD 65.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.